5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 6-hydroxy-5-[(Z)-indol-2-ylidenemethyl]-1-naphthalen-1-ylpyrimidine-2,4-dione
• InChI: InChI=1S/C23H15N3O3/c27-21-18(13-16-12-15-7-2-4-10-19(15)24-16)22(28)26(23(29)25-21)20-11-5-8-14-6-1-3-9-17(14)20/h1-13,28H,(H,25,27,29)/b16-13-
• InChI Key: VDYWXJJOSCIBFB-SSZFMOIBSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=C(C(=O)NC3=O)C=C4C=C5C=CC=CC5=N4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=C(C(=O)NC3=O)/C=C\4/C=C5C=CC=CC5=N4)O
• Molecular Formula: C23H15N3O3
• Molecular Weight: 381.4 g/mol

Description

5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as compound 1, is a synthetic compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. The compound has been shown to exhibit promising biological activity and has been the subject of several research studies. In

Mechanism of Action

The mechanism of action of 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione 1 is not fully understood. However, it has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation. It has also been shown to modulate the activity of several neurotransmitters that are involved in the development and progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
Compound 1 has been shown to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal strains, and reduce inflammation in animal models. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione 1 in lab experiments is its potential as a therapeutic agent. Its ability to exhibit anti-cancer, anti-inflammatory, and anti-microbial activity makes it a promising candidate for further research. However, one of the limitations of using 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione 1 in lab experiments is its synthetic nature, which may limit its applicability in clinical settings.

Future Directions

There are several future directions for research on 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione 1. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of the 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione. Another area of research could focus on the characterization of the 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione's mechanism of action to better understand its therapeutic potential. In addition, further research could explore the potential of 5-(1H-indol-2-ylmethylene)-1-(1-naphthyl)-2,4,6(1H,3H,5H)-pyrimidinetrione 1 as a treatment for other diseases, such as cardiovascular disease and diabetes.

Synthesis Methods

Compound 1 can be synthesized by the reaction of 2-aminobenzamide with 1-naphthaldehyde and indole-3-carboxaldehyde in the presence of acetic acid and glacial acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

Compound 1 has been the subject of several research studies due to its potential use as a therapeutic agent. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activity. In addition, it has been shown to have potential as a treatment for neurodegenerative diseases.